Cas no 756752-42-8 (1H-Pyrazole-5-carboxylic acid, 3-formyl-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-formyl-1-phenyl-, ethyl ester
• CAS No: 756752-42-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1775614
• PubChem ID: 85995506
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-formyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-formyl-1-phenyl-, ethyl ester
• SCHEMBL6415518
• 756752-42-8
• Ethyl 3-formyl-1-phenyl-1H-pyrazole-5-carboxylate
• DB-171229
• NCUSVIKQRQKWSW-UHFFFAOYSA-N
• ethyl 5-formyl-2-phenyl-2H-pyrazole-3-carboxylate

• Inchi： 1S/C13H12N2O3/c1-2-18-13(17)12-8-10(9-16)14-15(12)11-6-4-3-5-7-11/h3-9H,2H2,1H3
• InChI Key： NCUSVIKQRQKWSW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=O)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.2Ų